Cas no 2567489-89-6 ((1S,2S)-2-aminocyclohexylmethanol hydrochloride)

• Product Name: (1S,2S)-2-aminocyclohexylmethanol hydrochloride
• CAS No: 2567489-89-6
• MF: C₇H₁₆ClNO
• MW: 165.661041259766
• CID: 6174314
• PubChem ID: 67308437
• Update Time: 2025-06-28

(1S,2S)-2-aminocyclohexylmethanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1S,2S)-2-aminocyclohexylmethanol hydrochloride
• 2567489-89-6
• ((1S*,2S*)-2-aminocyclohexyl)methanol hydrochloride
• ORPKUPNVXFLMRG-HHQFNNIRSA-N
• ((1S,2S)-2-AMINOCYCLOHEXYL)METHANOL HCL
• [(1S,2S)-2-aminocyclohexyl]methanol;hydrochloride
• SCHEMBL2183017
• AT29401
• [(1S,2S)-2-aminocyclohexyl]methanol hydrochloride
• EN300-19724069

• Inchi： 1S/C7H15NO.ClH/c8-7-4-2-1-3-6(7)5-9;/h6-7,9H,1-5,8H2;1H/t6-,7+;/m1./s1
• InChI Key： ORPKUPNVXFLMRG-HHQFNNIRSA-N
• SMILES： Cl.OC[C@H]1CCCC[C@@H]1N

Computed Properties

• Exact Mass: 165.0920418g/mol
• Monoisotopic Mass: 165.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on (1S,2S)-2-aminocyclohexylmethanol hydrochloride

Comprehensive Overview of (1S,2S)-2-Aminocyclohexylmethanol Hydrochloride (CAS No 2567489-89-6)

(1S,2S)-2-Aminocyclohexylmethanol hydrochloride, with the CAS registry number 2567489-89-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its stereochemistry, with the (1S,2S) configuration playing a crucial role in its biological activity and potential applications. Recent advancements in stereochemical synthesis have enabled researchers to explore the full potential of this compound in various therapeutic areas.

The molecular structure of (1S,2S)-2-Aminocyclohexylmethanol hydrochloride consists of a cyclohexane ring with an amino group at position 2 and a hydroxymethyl group at position 1. The hydrochloride salt form is commonly used due to its enhanced solubility and stability under physiological conditions. This structural arrangement makes it a versatile molecule for exploring interactions with biological targets such as enzymes and receptors.

Recent studies have highlighted the importance of stereochemistry in drug design, particularly for compounds like (1S,2S)-2-Aminocyclohexylmethanol hydrochloride. Researchers have employed advanced techniques such as X-ray crystallography and computational modeling to understand how the spatial arrangement of atoms influences binding affinity and selectivity. These insights have paved the way for the development of enantiomerically pure compounds, which are essential for minimizing off-target effects and improving therapeutic outcomes.

In terms of synthesis, several methodologies have been reported for the preparation of (1S,2S)-2-Aminocyclohexylmethanol hydrochloride. One prominent approach involves the use of chiral auxiliaries to control stereochemistry during key steps such as alkylation or reduction. Recent optimizations have focused on improving reaction yields and reducing environmental impact by employing catalytic asymmetric hydrogenation and other green chemistry principles.

The pharmacological profile of (1S,2S)-2-Aminocyclohexylmethanol hydrochloride has been extensively studied in preclinical models. It has demonstrated potent activity against various targets, including kinases and G-protein coupled receptors (GPCRs). Notably, recent research has explored its potential as a lead compound for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. These studies underscore its role in modulating neurotransmitter systems and reducing neuroinflammation.

Another area of interest is the evaluation of (1S,2S)-2-Aminocyclohexylmethanol hydrochloride in cancer therapy. Preclinical data suggest that it may inhibit tumor growth by targeting specific signaling pathways involved in cell proliferation and apoptosis. Collaborative efforts between academic institutions and pharmaceutical companies are ongoing to translate these findings into clinical trials.

To ensure safe use, comprehensive toxicological studies have been conducted on (1S,2S)-2-Aminocyclohexylmethanol hydrochloride. These studies indicate that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in acute and chronic toxicity models. However, further investigations are required to assess long-term safety profiles and potential genotoxicity.

In conclusion, (1S,2S)-2-Aminocyclohexylmethanol hydrochloride (CAS No 2567489-89-6) represents a promising compound with diverse applications in drug discovery and development. Its stereochemical properties, coupled with recent advancements in synthetic methodologies and pharmacological research, position it as a valuable tool for addressing unmet medical needs across multiple therapeutic areas.